5-Cyclopropyl-3-[4-(oxiran-2-ylmethoxy)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-cyclopropyl-3-[4-(oxiran-2-ylmethoxy)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C14H14N2O3/c1-2-10(1)14-15-13(16-19-14)9-3-5-11(6-4-9)17-7-12-8-18-12/h3-6,10,12H,1-2,7-8H2
• InChI Key: HPIDODHWUNVPFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=NO2)C3=CC=C(C=C3)OCC4CO4
• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol

Description

The compound “5-Cyclopropyl-3-[4-(oxiran-2-ylmethoxy)phenyl]-1,2,4-oxadiazole” is an organic molecule with several interesting functional groups. It contains a cyclopropyl group, an oxadiazole ring, a phenyl ring, and an oxirane (or epoxide) group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The oxadiazole and phenyl rings are likely to be planar, while the cyclopropyl group would add some three-dimensionality to the molecule. The oxirane group could potentially introduce strain into the molecule, which might have interesting effects on its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the oxirane group, which is highly reactive due to ring strain. It could potentially undergo reactions such as ring-opening, especially in the presence of nucleophiles. The oxadiazole ring is generally quite stable but could potentially participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its polarity would be influenced by the presence of the oxadiazole and oxirane groups. Its solubility would depend on the balance of polar and nonpolar groups.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological molecules. If it’s intended for use in materials science, its properties would likely depend on its molecular structure.

Future Directions

The study of this compound could open up new avenues in various fields, depending on its properties. For instance, if it shows promising biological activity, it could be studied further as a potential drug. Alternatively, if it has interesting physical or chemical properties, it could find applications in materials science.